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Compound of Interest

3-(2-Methoxyethyl)pyrrolidine-3-
Compound Name:
carboxylic acid

Cat. No.: B13269514

Get Quote

\ J

Advanced Scaffolds for Peptidomimetics and Drug
Design
Executive Summary

3-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid is a specialized quaternary amino acid
scaffold (specifically a

-proline analog) used in medicinal chemistry to introduce conformational constraints and
modulate the physicochemical properties of peptide-based drugs.

Unlike the common N-substituted isomer (1-(2-methoxyethyl)pyrrolidine-3-carboxylic acid), this
3,3-disubstituted scaffold features a quaternary carbon center. This structural rigidity is critical
for locking bioactive conformations, preventing enzymatic degradation, and enhancing the
metabolic stability of therapeutic candidates.

Physicochemical Profile
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The precise molecular weight and elemental composition are fundamental for analytical
verification. Note that while the N-substituted isomer shares the same formula, the quaternary
3-substituted structure possesses distinct steric and electronic properties.

Key Data Table

Property Value Notes

Monoisotopic Mass: 173.1052

Molecular Weight 173.21 g/mol b
a
C
Molecular Formula H
NO
) ) Often synthesized de novo as
CAS Number Not widely assigned o
a custom building block.[1]
Core Scaffold Pyrrolidine 3,3-Disubstituted (Quaternary)
Methoxyethyl group enhances
LogP (Predicted) ~0.2-0.5 aqueous solubility vs. alkyl
analogs.
] Carboxylic acid (influenced by
pKa (Acid) ~3.5-4.0
guaternary center).
Secondary amine (pyrrolidine
pKa (Base) ~9.5-105 )
nitrogen).
H-Bond Donors 2 (COOH, NH)
H-Bond Acceptors 3 (COOH, OMe, N)

Synthetic Methodologies

Synthesizing the quaternary center at position 3 requires overcoming significant steric
hindrance. Two primary strategies are employed: Direct
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-Alkylation (for racemic or diastereoselective synthesis) and Asymmetric Michael Addition (for
enantioselective synthesis).

Protocol A: Direct -Alkylation (Standard MedChem
Route)

This method utilizes a protected pyrrolidine precursor to install the methoxyethyl side chain via
enolate chemistry.

Step-by-Step Methodology:

Starting Material:N-Boc-pyrrolidine-3-carboxylic acid methyl ester.

o Enolization: Cool a solution of the ester in anhydrous THF to -78°C under nitrogen. Slowly
add LIHMDS (Lithium hexamethyldisilazide, 1.1 eq) to generate the enolate.

o Alkylation: Add 1-bromo-2-methoxyethane (1.2 eq) dropwise. The presence of HMPA or
DMPU (co-solvent) may be required to accelerate the

substitution at the sterically crowded center.
e Warming: Allow the reaction to warm to 0°C over 2 hours.
e Quench & Workup: Quench with saturated NH

Cl. Extract with EtOAc, dry over Na
SO
, and concentrate.

o Deprotection (Bifurcated):
o Acid Hydrolysis: Treat with LiOH (THF/H
O) to remove the methyl ester.

o Amine Deprotection: Treat with TFA/DCM (1:1) to remove the Boc group.

Protocol B: Asymmetric Michael Addition (Chiral Route)
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For high enantiopurity, a [3+2] cycloaddition or organocatalytic Michael addition is preferred.

¢ Mechanism: Reaction of a 2-substituted nitroalkene with an enoate, catalyzed by a chiral
amine (e.g., diphenylprolinol silyl ether), followed by reductive cyclization.

Synthetic Workflow Diagram
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Figure 1: Strategic workflow for the

-alkylation synthesis of the quaternary scaffold.

Analytical Characterization & Validation

Validating the structure of 3-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid requires
distinguishing it from its isomers (e.g., N-alkylated or 2-substituted analogs).

Mass Spectrometry (LC-MS)
o Expected lon:
m/z.

o Fragmentation Pattern: Look for the loss of the methoxyethyl group (neutral loss of 59 Da) or
the carboxylic acid (neutral loss of 45 Da).

Nuclear Magnetic Resonance (NMR)

¢« C NMR (Critical): The presence of a quaternary carbon signal in the aliphatic region (approx.
50-60 ppm) confirms the 3,3-disubstitution. The N-substituted isomer will not show a
guaternary carbon signal for the ring carbons.

e HNMR:

o Absence of the methine proton at position 3 (present in the starting material).
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o Distinct diastereotopic splitting of the methylene protons on the pyrrolidine ring due to the

chiral center.
o Singlet for the methoxy group (
~3.3 ppm).

Validation Logic Diagram

Synthesized Sample

(C8H15NO3)

LC-MS Analysis
Target: 174.1 m/z

ass Correct

13C NMR Analysis

Quaternary Carbon Found?
(~55 ppm)
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CONFIRMED: REJECT:

3-(2-Methoxyethyl)pyrrolidine- Likely N-alkylated isomer
3-carboxylic acid (1-substituted)

Click to download full resolution via product page

Figure 2: Analytical decision tree for structural verification.

Applications in Drug Discovery[2][3][4][5]
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This molecule serves as a high-value building block in three primary areas:
e Peptidomimetics (

-Turn Inducers): The quaternary center at position 3 forces the pyrrolidine ring into a specific
pucker, rigidly constraining the backbone of any peptide it is incorporated into. This is used to
mimic

-turns in proteins, stabilizing the bioactive conformation of peptide drugs.

» Protease Resistance: Replacing natural proline or

-alanine with this sterically bulky, non-proteinogenic amino acid prevents recognition by
proteolytic enzymes (e.g., peptidases), significantly extending the in vivo half-life of the drug.

» Solubility Modulation: The 2-methoxyethyl ether side chain acts as a "solubilizing tail.” It
increases polarity and hydrogen bonding potential compared to a simple alkyl group (like an
ethyl or methyl group), improving the overall pharmacokinetic profile (ADME) of the final
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 3-(2-Methoxyethyl)pyrrolidine-3-
carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13269514/docs#technical-guide-3-2-methoxyethyl-
pyrrolidine-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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